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Compound of Interest |

Compound Name: Linolenic-1-13C Acid
CAS No.: 224568-13-2
Cat. No.: B585033
Get Quote
. J

The Nature of Stable Isotopes: Why **C Poses No
Radiological Risk

Linolenic-1-13C Acid belongs to a class of molecules known as stable isotope-labeled (SIL)
compounds. The core of its safety profile hinges on the fundamental nature of the Carbon-13
(*3C) isotope. Carbon-13 is a naturally occurring, stable isotope, making up approximately 1.1%
of all carbon on Earth.[1][2] Unlike radioactive isotopes such as Carbon-14 (14C), 13C does not
undergo radioactive decay and does not emit ionizing radiation.[1] Consequently, it poses no
radiological hazard, and the specialized precautions required for radioactive materials—such
as shielding, dosimeters, and licensed disposal protocols—are not applicable.[3][4] The use of
13C-labeled compounds is central to metabolic tracing studies precisely because they are safe
to use in biological systems, including human subjects, allowing researchers to track metabolic
pathways without the risks associated with radioactivity.[5][6][7]

The Primary Hazard Determinant: The Parent Molecule

The safety considerations for any 3C-labeled compound are dictated entirely by the
toxicological and chemical properties of the parent molecule, in this case, linolenic acid.[1] The
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substitution of a single 2C atom with a 3C atom results in a negligible change to the molecule's
chemical reactivity and biological activity. Therefore, the safety data sheet (SDS) and handling
procedures for unlabeled linolenic acid are the appropriate and authoritative guides for the safe
management of its 13C-labeled counterpart.

4 Hazard Assessment for Linolenic-1-13C Acid
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Caption: Hazard assessment logic for 13C-labeled compounds.

Chapter 2: Physicochemical Profile of Linolenic-1-
13C Acid

Understanding the physical and chemical properties of Linolenic-1-3C Acid is essential for its
proper handling, storage, and use in experimental settings. As a polyunsaturated omega-3 fatty
acid, its properties are largely defined by its long hydrocarbon chain and three cis double
bonds, which make it susceptible to oxidation.

Key Physicochemical Data

The following table summarizes the key physicochemical properties. Data is compiled for the
13C labeled compound where available and supplemented with data from the unlabeled parent
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molecule, as they are functionally identical in this context.

Property Value Source(s)

Chemical Formula C1713CH3002 [8]

Molecular Weight 279.42 g/mol [819]

CAS Number 224568-13-2 [8]

Physical Form (-Jleér, (‘Tolorless to pale yellow O1[10]
liquid/oil

Melting Point -11°C (12.2 °F) [O][11]

Boiling Point 230-232 °C at 1 mmHg 9]

Density ~0.917 g/mL at 25 °C [9]

Soluble in organic solvents like

Solubility ethanol and DMF. Insoluble in [12]
water.
Storage Temperature -20°C [9][11]

Chapter 3: Hazard Identification and Risk
Assessment

Based on guidelines from the Occupational Safety and Health Administration (OSHA), the
hazards of Linolenic-1-13C Acid are those of the parent compound.[13] While some safety data
sheets classify linolenic acid as non-hazardous, others indicate potential for irritation.[11][14] A
conservative approach, assuming mild hazards, is recommended.

Toxicological Profile

o Skin Irritation: May cause skin irritation upon prolonged or repeated contact.[14][15][16]
e Eye Irritation: Can cause serious eye irritation.[14][15][16]

» Respiratory Irritation: Inhalation of aerosols or mists may cause respiratory tract irritation.[15]
[16] This is a greater risk at elevated temperatures.[16]
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 Ingestion: Not classified as harmful by ingestion, though ingestion should always be avoided
in a laboratory setting.[16]

Ecotoxicity

Some sources indicate that the material may be toxic to aquatic life with long-lasting effects.
[13][15] Therefore, it should not be allowed to enter drains or surface waters.[12][15]

Chapter 4: Exposure Control and Personal
Protective Equipment (PPE)

To mitigate the identified risks, a combination of engineering controls and appropriate personal
protective equipment (PPE) is essential. These measures are standard for handling most
laboratory chemicals and are sufficient for Linolenic-1-13C Acid.

Engineering Controls

» Ventilation: Work should be conducted in a well-ventilated area. A certified chemical fume
hood is recommended when handling larger quantities, preparing stock solutions, or when
there is a potential for generating aerosols.[1]

| : . PPE) Specificati

Protection Type Specification Rationale and Source(s)

o Protects against splashes that
) Safety glasses with side )
Eye/Face Protection can cause serious eye

shields or goggles.
9099 irritation.[13][17]

Chemical-resistant gloves Prevents direct skin contact,
Skin Protection (e.g., Nitrile, Fluorinated which may cause irritation.[1]
rubber) and a lab coat. [13][17]

If aerosols are generated or

Not typically required under irritation is experienced, a
Respiratory Protection normal use with adequate NIOSH/MSHA-approved
ventilation. respirator may be necessary.
[13]
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Chapter 5: Standard Operating Procedures (SOPS)

Adherence to standardized protocols is critical for ensuring both researcher safety and the
integrity of the compound. The primary challenge in handling polyunsaturated fatty acids like
linolenic acid is preventing oxidation.

Laboratory Handling and Storage Workflow
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Caption: Recommended laboratory workflow for Linolenic-1-3C Acid.

Long-Term Storage and Stability
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Linolenic acid is highly susceptible to oxidation due to its multiple double bonds. To ensure its
stability and prevent degradation, the following storage conditions are mandatory:

o Temperature: Store at or below -20°C.[9][11]

o Atmosphere: The compound should be stored under an inert gas, such as argon or nitrogen,
to displace oxygen.[18]

o Container: Use glass containers with Teflon-lined caps. Never store organic solutions of
lipids in plastic containers, as this can leach impurities.[18]

The causality is clear: oxygen and light initiate a free-radical chain reaction at the double
bonds, degrading the fatty acid. Low temperatures slow this process, and an inert atmosphere
removes a key reactant (oxygen).

Protocol: Preparation of Stock Solutions

This protocol outlines the steps for safely preparing a stock solution from the neat oil.

o Preparation: Gather all necessary equipment (glass syringes or pipettes, Teflon-lined vials,
appropriate solvent, inert gas source) and don appropriate PPE.

» Equilibration: Remove the sealed vial of Linolenic-1-13C Acid from the -20°C freezer and
allow it to warm completely to room temperature. This step is critical to prevent condensation
of atmospheric moisture inside the cold vial upon opening, which can hydrolyze the
compound.

o Transfer: In a fume hood, carefully open the vial. Using a glass pipette or syringe, transfer
the desired amount of the oil to a clean, tared glass vial.

e Solvent Addition: Add the appropriate volume of a high-purity organic solvent (e.g., ethanol)
to achieve the target concentration.

 Inert Gas Purge: Gently flush the headspace of the newly prepared stock solution vial with
argon or nitrogen before sealing tightly with a Teflon-lined cap.

o Storage: Clearly label the new stock solution with the compound name, concentration,
solvent, and date. Store at -20°C.
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Chapter 6: Emergency Procedures

In the event of an accidental exposure or spill, immediate and correct action is necessary.

First-Aid Measures

Exposure Route

First-Aid Protocol

Source(s)

Inhalation

Move the person to fresh air. If
breathing is difficult or
symptoms persist, seek

medical attention.

[13][17]

Skin Contact

Immediately wash the affected
area with plenty of soap and
water. Remove contaminated

clothing.

[15]

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses if present and
easy to do. Continue rinsing. If
eye irritation persists, get

medical advice/attention.

[14][15]

Ingestion

Do NOT induce vomiting.
Rinse mouth with water. Never
give anything by mouth to an
unconscious person. Seek
medical attention if you feel

unwell.

[13][17]

Accidental Release and Spill Cleanup

» Ventilate: Ensure the area is well-ventilated. Remove all sources of ignition.[17]

o Contain: Absorb the spill with an inert, liquid-binding material such as sand, diatomite, or

universal binders.[12][15] Do not use combustible materials like paper towels for large spills.
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o Collect: Carefully scoop the absorbed material into a suitable, sealable container for
disposal.

o Clean: Wipe the spill area with a solvent-moistened cloth (e.qg., ethanol) and then wash with
soap and water.

» Dispose: Dispose of the waste container according to local regulations for chemical waste.
[15]

Fire-Fighting Measures

The compound is a combustible liquid but does not present a significant fire hazard under
normal laboratory conditions.[12][16]

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[17]

e Hazardous Combustion Products: Burning may produce carbon monoxide and carbon
dioxide.[17][19]

Chapter 7: Waste Disposal
Decontamination and Disposal of **C-Labeled Waste

A crucial point of clarification is that waste containing stable isotopes like 13C is not radioactive
and does not require specialized radiological disposal.[3][20] The waste should be treated as
standard chemical waste, with its disposal route determined by the properties of the parent
compound and any solvents used.

e Procedure: Collect all waste materials (excess compound, contaminated consumables,
cleanup materials) in a clearly labeled, sealed container. The label should accurately
describe the chemical contents.

e Regulations: The disposal must be handled in accordance with local, state, and federal
environmental regulations for chemical waste. Consult your institution's Environmental
Health & Safety (EH&S) department for specific guidelines.[3][20]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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